4-ethyl-2-methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-ethyl-2-methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H22N6/c1-4-14-11-15(20-13(3)19-14)21-7-9-22(10-8-21)16-17-6-5-12(2)18-16/h5-6,11H,4,7-10H2,1-3H3
• InChI Key: HCTSFPPAFWYFIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C)N2CCN(CC2)C3=NC=CC(=N3)C
• Molecular Formula: C16H22N6
• Molecular Weight: 298.39 g/mol

Description

The compound “4-ethyl-2-methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring with two nitrogen atoms. The presence of these rings suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and piperazine rings would give the molecule a certain degree of rigidity. The ethyl and methyl groups would add some flexibility to the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The pyrimidine and piperazine rings could potentially participate in a variety of reactions. For example, they could act as nucleophiles in substitution reactions or as electrophiles in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidine and piperazine rings could affect its solubility, melting point, and boiling point.

Scientific Research Applications

Anticancer Properties

Indole derivatives, including the compound , have shown promise as potential anticancer agents. Researchers have investigated their effects on cancer cell lines, particularly their cytotoxicity against various cancer types. .

Antimicrobial Activity

Indole-based compounds exhibit diverse biological properties, including antimicrobial effects. The 4-ethyl-2-methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine may serve as a scaffold for designing novel antimicrobial agents. .

Neuroprotective Potential

Recent studies have investigated indole derivatives for their neuroprotective properties. These compounds may play a role in preserving neuronal health and combating neurodegenerative diseases. .

Anti-Inflammatory Effects

Indole-based molecules often exhibit anti-inflammatory activity. Researchers have explored their impact on inflammatory pathways, cytokine production, and immune responses. .

Ribonucleoside Analogues

The compound’s pyrimidine moiety suggests potential as a ribonucleoside analogue. Researchers have synthesized similar structures and evaluated their antiviral activity against viruses such as Dengue and Hepatitis C. .

Gas Chromatography Retention Indices

In a different context, the compound’s hexane derivative (4-ethyl-2-methyl-) has been studied for its gas chromatography retention indices. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. If it were a drug, it could interact with a specific protein or enzyme in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it would be important to handle it with care and use appropriate safety measures.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate its biological activity and see if it has potential as a drug.